(2-Methoxy-3-methylpyridin-4-yl)methanamine

• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• IUPAC Name: (2-methoxy-3-methylpyridin-4-yl)methanamine
• InChI: InChI=1S/C8H12N2O/c1-6-7(5-9)3-4-10-8(6)11-2/h3-4H,5,9H2,1-2H3
• InChI Key: ZXHCLKVSHDYRNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1OC)CN

Description

(2-Methoxy-3-methylpyridin-4-yl)methanamine is an organic compound with the molecular formula C8H12N2O. It is a derivative of pyridine, a basic heterocyclic organic compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methoxy-3-methylpyridin-4-yl)methanamine typically involves the reaction of 2-methoxy-3-methylpyridine with formaldehyde and ammonia. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{2-Methoxy-3-methylpyridine} + \text{Formaldehyde} + \text{Ammonia} \rightarrow \text{this compound}$$2-Methoxy-3-methylpyridine+Formaldehyde+Ammonia→this compound

Industrial Production Methods

Industrial production methods for this compound involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. These methods often employ continuous flow reactors and advanced purification techniques to ensure the consistency and quality of the final product .

Chemical Reactions Analysis

Types of Reactions

(2-Methoxy-3-methylpyridin-4-yl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The methoxy and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, RNH2) are employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine oxides, while reduction can produce various amine derivatives .

Scientific Research Applications

(2-Methoxy-3-methylpyridin-4-yl)methanamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Methoxy-3-methylpyridin-4-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Similar Compounds

(3-Methylpyridin-4-yl)methanamine: Similar structure but lacks the methoxy group.

(2-Methoxy-4-methylpyridin-3-yl)methanamine: Similar structure with different substitution patterns.

Uniqueness

(2-Methoxy-3-methylpyridin-4-yl)methanamine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be suitable .